1-[(4-chlorobenzyl)oxy]-1H-imidazole-2,4,5(3H)-trione

• IUPAC Name: 1-[(4-chlorophenyl)methoxy]imidazolidine-2,4,5-trione
• InChI: InChI=1S/C10H7ClN2O4/c11-7-3-1-6(2-4-7)5-17-13-9(15)8(14)12-10(13)16/h1-4H,5H2,(H,12,14,16)
• InChI Key: QSXHLWVSWSTGBF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CON2C(=O)C(=O)NC2=O)Cl
• Molecular Formula: C10H7ClN2O4
• Molecular Weight: 254.62 g/mol

Description

1-(4-chlorobenzyl)oxy]-1H-imidazole-2,4,5(3H)-trione, is a synthetic compound commonly used in research laboratories to study its various biochemical and physiological effects. It is a crystalline solid with a melting point of 114-116 °C and is soluble in most organic solvents. It is also known by its chemical name, 4-chloro-1-(2-hydroxy-1-benzyl)imidazole-2,4,5-trione.

Scientific Research Applications

Synthesis and Chemical Properties

Imidazoles, including derivatives similar to "1-[(4-chlorobenzyl)oxy]-1H-imidazole-2,4,5(3H)-trione," are pivotal in the synthesis of complex molecules due to their versatile chemical properties. A notable study outlines a comprehensive approach for the synthesis of complex arylated imidazoles, demonstrating the regioselective and sequential arylation of all three C-H bonds in the imidazole core. This method leverages new catalytic techniques for selective arylation, utilizing both aryl bromides and chlorides under practical conditions. Such advancements enable the production of diverse mono-, di-, and triarylimidazoles, facilitating rapid access to complex imidazole structures for further applications in pharmaceuticals and materials science (Jung Min Joo, B. Touré, D. Sames, 2010).

Pharmaceutical Applications

Another realm of significant interest is the pharmaceutical applications of imidazole derivatives. Research into compounds structurally related to "1-[(4-chlorobenzyl)oxy]-1H-imidazole-2,4,5(3H)-trione" has highlighted their potential as antifungal agents. For instance, the synthesis and antifungal properties of a closely related compound demonstrated high efficacy against dermatophytosis in animal models, underscoring the potential of imidazole derivatives in developing new antifungal medications (M. Ogata, H. Matsumoto, Y. Hamada, M. Takehara, K. Tawara, 1983).

Antimicrobial and Antioxidant Activities

Further research has expanded on the antimicrobial and antioxidant properties of imidazole derivatives. A study synthesizing 1-arylideneamino-4-(4-chlorobenzylidene)-2-methyl-1H-imidazolin-5(4H)-one compounds revealed significant antimicrobial activities against a range of bacteria, molds, and yeasts. This suggests that structural modifications of imidazole derivatives can lead to potent antimicrobial agents with broad-spectrum efficacy (Cong Tien Nguyen, Dao Thi Hong Dinh, Thi Thuy Van Nguyen, Giang Duc Le, Hien Cao Nguyen, 2019).

Materials Science Applications

In materials science, imidazole derivatives are explored for their optical properties, contributing to advancements in photonic and electronic materials. The synthesis and characterization of novel 1,3,4-oxadiazole derivatives containing an imidazole unit have provided insights into their potential use in optoelectronic devices. These compounds exhibit unique UV-visible absorption and fluorescence emission characteristics, making them suitable for applications in light-emitting diodes (LEDs) and other photonic devices (Yuncheng Yan, Wen-long Pan, Huacan Song, 2010).